Cas no 1250443-94-7 (Methyl 5-Bromothieno2,3-BPyridine-2-Carboxylate)

Methyl 5-Bromothieno[2,3-b]pyridine-2-carboxylate is a heterocyclic compound featuring a fused thienopyridine core with a bromine substituent at the 5-position and a methyl ester group at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine moiety enables cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the ester group offers versatility for hydrolysis or transesterification. Its rigid fused-ring system contributes to stability and potential applications in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.
Methyl 5-Bromothieno2,3-BPyridine-2-Carboxylate structure
1250443-94-7 structure
Product Name:Methyl 5-Bromothieno2,3-BPyridine-2-Carboxylate
CAS No:1250443-94-7
MF:C9H6BrNO2S
MW:272.118440151215
MDL:MFCD16987565
CID:1217678
PubChem ID:51358342
Update Time:2025-05-20

Methyl 5-Bromothieno2,3-BPyridine-2-Carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-bromothieno[2,3-b]pyridine-2-carboxylate
    • 1250443-94-7
    • AKOS015901801
    • EN300-227580
    • 5-Bromo-thieno[2,3-b]pyridine-2-carboxylic acid methyl ester
    • CS-0061855
    • Thieno[2,3-b]pyridine-2-carboxylic acid, 5-bromo-, methyl ester
    • AS-71568
    • DB-386777
    • METHYL5-BROMOTHIENO[2,3-B]PYRIDINE-2-CARBOXYLATE
    • DTXSID10679948
    • MFCD16987565
    • Methyl 5-Bromothieno2,3-BPyridine-2-Carboxylate
    • MDL: MFCD16987565
    • Inchi: 1S/C9H6BrNO2S/c1-13-9(12)7-3-5-2-6(10)4-11-8(5)14-7/h2-4H,1H3
    • InChI Key: BEXOEHXVYAAILU-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C(=C1)C=C(C(=O)OC)S2

Computed Properties

  • Exact Mass: 270.93026g/mol
  • Monoisotopic Mass: 270.93026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 67.4Ų

Methyl 5-Bromothieno2,3-BPyridine-2-Carboxylate Pricemore >>

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Additional information on Methyl 5-Bromothieno2,3-BPyridine-2-Carboxylate

Methyl 5-Bromothieno[2,3-b]pyridine-2-carboxylate: A Comprehensive Overview

Methyl 5-Bromothieno[2,3-b]pyridine-2-carboxylate, also known by its CAS number 1250443-94-7, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of thienopyridine, a heterocyclic structure that combines thiophene and pyridine moieties. The presence of a bromine atom at the 5-position and a methyl ester group at the 2-position introduces unique electronic and structural properties, making it a valuable molecule for various applications.

The synthesis of Methyl 5-Bromothieno[2,3-b]pyridine-2-carboxylate typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the thienopyridine core. The bromination step is often carried out using bromine in a polar solvent, followed by esterification to introduce the methyl group. These advancements have not only improved the efficiency of synthesis but also opened avenues for large-scale production.

One of the most promising applications of Methyl 5-Bromothieno[2,3-b]pyridine-2-carboxylate lies in its potential as a building block for advanced materials. The compound's aromaticity and heteroatom content make it an excellent candidate for constructing functional materials such as organic semiconductors and coordination polymers. Recent research has demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical conductivity and thermal stability. Such properties are highly desirable in industries ranging from electronics to aerospace.

In addition to its material science applications, Methyl 5-Bromothieno[2,3-b]pyridine-2-carboxylate has shown potential in pharmacological research. The compound's ability to act as a ligand in metalloenzyme mimics has been explored in vitro, revealing promising results in catalytic reactions. Furthermore, studies have indicated that derivatives of this compound may exhibit antioxidant and anti-inflammatory activities, making them candidates for drug development.

The environmental impact of Methyl 5-Bromothieno[2,3-b]pyridine-2-carboxylate has also been a topic of interest. Researchers have investigated its biodegradability under various conditions and found that it exhibits moderate persistence in aquatic environments. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, Methyl 5-Bromothieno[2,3-b]pyridine-2-carboxylate is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a key molecule for future innovations. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.

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